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Compound of Interest

Compound Name: ML381

Cat. No.: B609161

For Researchers, Scientists, and Drug Development Professionals

Introduction

ML381, also known as VU0488130, is a potent and highly selective M5 muscarinic
acetylcholine receptor (MAChR) orthosteric antagonist.[1][2][3][4] It serves as a critical
molecular probe for investigating the physiological and pathological roles of the M5 receptor,
particularly in the central nervous system.[1] Due to its instability in plasma, ML381 is primarily
recommended for in vitro and electrophysiology studies. Proper preparation of stock solutions
is crucial for ensuring experimental accuracy and reproducibility. This document provides
detailed protocols for the solubilization and storage of ML381.

Physicochemical and Storage Data

A summary of essential data for ML381 is presented below for quick reference.
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Parameter Value Source
Molecular Weight 379.41 g/mol
Appearance Solid powder N/A

Aqueous Solubility

96 uM in PBS (pH 7.4) at 23°C

Organic Solvent Solubility

> 2.5 mg/mL (6.59 mM) in 10%

DMSO co-solvent systems

Powder Storage

-20°C for up to 3 years

Stock Solution Storage

-80°C for 6 months to 1 year;
-20°C for 1 month

Experimental Protocols
Safety Precautions

o Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling ML381 powder and solvents.

e Handle ML381 powder in a chemical fume hood to avoid inhalation.

o Consult the Safety Data Sheet (SDS) for ML381 before use for complete safety information.

Protocol 1: Preparation of a High-Concentration Stock

Solution in DMSO

This protocol describes the preparation of a concentrated stock solution, typically 10 mM, in

dimethyl sulfoxide (DMSO). This stock can then be used for serial dilutions into aqueous

buffers or cell culture media.

Materials:

e ML381 powder (MW: 379.41 g/mol )

e Anhydrous, sterile DMSO
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 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

» Vortex mixer

Methodology:

» Pre-weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance.

e Weighing ML381: Carefully weigh the desired amount of ML381 powder into the tared tube.
For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.794 mg of ML381.

o Calculation:Mass (mg) = Desired Volume (L) x Desired Concentration (mol/L) x Molecular
Weight (g/mol) x 1000 (mg/qg)

o Example:0.001 L x 0.010 mol/L x 379.41 g/mol x 1000 mg/g = 3.794 mg

e Solvent Addition: Add the calculated volume of DMSO to the tube containing the ML381
powder. For the example above, add 1 mL of DMSO.

» Dissolution: Tightly cap the tube and vortex thoroughly until the powder is completely
dissolved. Gentle warming or brief sonication may be used to aid dissolution if precipitation is
observed.

» Aliquoting and Storage: For ease of use and to minimize freeze-thaw cycles, aliquot the
stock solution into smaller, single-use volumes in sterile tubes. Store the aliquots at -20°C for
short-term use (up to 1 month) or at -80°C for long-term storage (6-12 months).

Protocol 2: Preparation of Aqueous Working Solutions

This protocol details the dilution of the DMSO stock solution into an aqueous buffer (e.g., PBS
or cell culture medium) for final experimental use.

Materials:

e ML381 stock solution (e.g., 10 mM in DMSO)
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o Sterile aqueous buffer (e.g., PBS, cell culture medium)
o Sterile polypropylene tubes
Methodology:

e Thaw Stock Solution: Remove an aliquot of the ML381 stock solution from the freezer and
allow it to thaw completely at room temperature.

» Serial Dilution: Perform serial dilutions of the stock solution into the desired aqueous buffer
to achieve the final working concentration.

o Important: To avoid precipitation, ensure the final concentration of DMSO in the working
solution is low, typically less than 0.5%.

o Example: To prepare 1 mL of a 10 uM working solution from a 10 mM stock, add 1 pL of
the 10 mM stock to 999 L of the aqueous buffer. This results in a final DMSO
concentration of 0.1%.

e Mixing: Mix thoroughly by gentle vortexing or inversion.

 Stability Note: ML381 is stable in PBS for at least 48 hours at 23°C. However, it is best
practice to prepare fresh working solutions for each experiment to ensure optimal activity.

Workflow and Pathway Diagrams

The following diagrams illustrate the experimental workflow for preparing the stock solution.
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Caption: Workflow for preparing ML381 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for the Preparation of
ML381 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609161#how-to-prepare-ml381-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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